Cas no 878696-28-7 (2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-1-phenylethanone)

2-(6-Methylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-1-phenylethanone is a heterocyclic compound featuring a thienopyrimidine core linked to a phenylethanone moiety via a sulfanyl bridge. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The 6-methyl substitution enhances stability and modulates reactivity, while the sulfanyl linkage offers versatility for further functionalization. Its well-defined molecular architecture is advantageous for studying structure-activity relationships in drug discovery, particularly in kinase inhibition and antimicrobial applications. The compound's high purity and synthetic reproducibility ensure consistent performance in experimental settings. Suitable for use in organic synthesis and medicinal chemistry, it serves as a key building block for developing bioactive molecules.

2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-1-phenylethanone structure

878696-28-7 structure

Product Name:2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-1-phenylethanone

CAS No:878696-28-7

MF:C₁₅H₁₂N₂OS₂

MW:300.398580551147

CID:5420959

Update Time:2025-05-23

2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-1-phenylethanone Chemical and Physical Properties

Names and Identifiers

- 2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-1-phenylethanone
- Inchi： 1S/C15H12N2OS2/c1-10-7-12-14(16-9-17-15(12)20-10)19-8-13(18)11-5-3-2-4-6-11/h2-7,9H,8H2,1H3
- InChI Key： ULJWERMEPBXAEO-UHFFFAOYSA-N
- SMILES： C(=O)(C1=CC=CC=C1)CSC1=NC=NC2SC(C)=CC=21

2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-1-phenylethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3277-0806-2μmol	2-({6-methylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)-1-phenylethan-1-one	878696-28-7	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F3277-0806-1mg	2-({6-methylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)-1-phenylethan-1-one	878696-28-7	90%+	1mg	$54.0	2023-07-28
Life Chemicals	F3277-0806-2mg	2-({6-methylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)-1-phenylethan-1-one	878696-28-7	90%+	2mg	$59.0	2023-07-28
Life Chemicals	F3277-0806-3mg	2-({6-methylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)-1-phenylethan-1-one	878696-28-7	90%+	3mg	$63.0	2023-07-28

2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-1-phenylethanone Related Literature

1. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Additional information on 2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-1-phenylethanone

Introduction to 2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-1-phenylethanone (CAS No. 878696-28-7) in Modern Chemical and Pharmaceutical Research

The compound 2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-1-phenylethanone, identified by the CAS number 878696-28-7, represents a significant advancement in the realm of chemical and pharmaceutical innovation. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a fused thienopyrimidine core, combined with a phenylacetyl moiety, positions this molecule as a versatile scaffold for further medicinal chemistry exploration.

Recent studies have highlighted the potential of thieno[2,3-d]pyrimidine scaffolds in drug discovery, particularly for their role in modulating kinase inhibition and other enzyme-mediated pathways. The incorporation of a methyl group at the 6-position of the thienopyrimidine ring enhances its binding affinity to target proteins, making it an attractive candidate for therapeutic intervention. The sulfanyl group at the 4-position further contributes to the compound's pharmacological profile by introducing polarity and hydrogen bonding capabilities, which are critical for receptor interaction.

In the context of current pharmaceutical research, 2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-1-phenylethanone has been investigated for its potential in oncology and anti-inflammatory applications. Preliminary in vitro studies suggest that this compound exhibits inhibitory effects on several kinases, including those involved in cancer cell proliferation and survival. The phenylacetyl side chain adds another layer of functionality, allowing for further derivatization to optimize potency and selectivity.

The synthesis of this compound involves multi-step organic transformations, including cyclization reactions to form the thienopyrimidine core, followed by sulfonamide bond formation. Advanced computational methods have been employed to predict optimal reaction pathways and minimize synthetic challenges. These approaches not only enhance efficiency but also ensure high yield and purity, which are essential for subsequent biological evaluation.

One of the most compelling aspects of 2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-1-phenylethanone is its structural versatility. By modifying various substituents on the thienopyrimidine ring or the phenylacetyl moiety, researchers can generate a library of analogs with tailored pharmacological properties. This flexibility is particularly valuable in drug development pipelines where lead optimization is a critical step.

Current research trends indicate that sulfonamide derivatives continue to be a rich area for medicinal chemistry innovation. The sulfanyl group in this compound not only enhances solubility but also participates in critical interactions with biological targets. This dual functionality makes it an ideal candidate for designing molecules that can effectively penetrate biological membranes while maintaining strong binding affinity.

The potential applications of 2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-1-phenylethanone extend beyond oncology. Emerging evidence suggests that this compound may also have utility in treating inflammatory diseases by modulating immune responses. The ability to fine-tune its pharmacokinetic properties through structural modifications opens up numerous possibilities for therapeutic intervention across multiple disease states.

In conclusion, 2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-1-phenylethanone (CAS No. 878696-28-7) stands as a testament to the innovative spirit of modern chemical research. Its unique structural attributes and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research progresses, further exploration of its derivatives is expected to yield groundbreaking advancements in pharmaceuticals.